Strontium bis(dihydrogen phosphate)

Specification

• CAS No.: 18266-28-9
• Molecular Formula: H4O8P2Sr
• Molecular Weight: 281.594482
• IUPAC Name: strontium;dihydrogen phosphate
• Standard InChI: InChI=1S/2H3O4P.Sr/c2*1-5(2,3)4;/h2*(H3,1,2,3,4);/q;;+2/p-2
• Standard InChI Key: AOKGFBICYSLGKE-UHFFFAOYSA-L
• SMILES: OP(=O)(O)[O-].OP(=O)(O)[O-].[Sr+2]
• Canonical SMILES: [O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Sr+2]

Introduction

Physical and Chemical Properties

Molecular Characteristics

Strontium bis(dihydrogen phosphate) has a molecular formula of H4O8P2Sr, indicating its composition of hydrogen, oxygen, phosphorus, and strontium atoms. The structure consists of one strontium cation (Sr2+) coordinated with two dihydrogen phosphate anions (H2PO4-). This arrangement creates a network of ionic bonds between the positively charged strontium and the negatively charged oxygen atoms of the phosphate groups.

The molecular weight of strontium bis(dihydrogen phosphate) can be calculated from its constituent elements, with significant contributions from strontium (87.62 g/mol), phosphorus (30.97 g/mol), oxygen (16.00 g/mol), and hydrogen (1.01 g/mol). The compound's structure features tetrahedral phosphate groups with two hydroxyl hydrogen atoms per phosphate unit, contributing to its acidic character.

Crystal Structure Properties

While specific crystallographic data for strontium bis(dihydrogen phosphate) is limited in the search results, important insights can be drawn from its isostructural relationship with barium dihydrogen phosphate Ba(H2PO4)2. According to research, strontium bis(dihydrogen phosphate) is isostructural with its barium counterpart, suggesting similar crystalline arrangements and properties. Both compounds belong to the triclinic crystal system with a space group P-1.

Synthesis and Preparation Methods

General Synthesis Approach

The synthesis of strontium bis(dihydrogen phosphate) can be inferred from methods used for similar compounds. Based on the preparation of barium dihydrogen phosphate, a probable synthetic route would involve the reaction of strontium carbonate with phosphoric acid under controlled conditions. This approach follows the general acid-base neutralization principle where the basic strontium carbonate reacts with acidic phosphoric acid to form the desired salt.

Detailed Synthesis Procedure

A potential synthesis procedure for strontium bis(dihydrogen phosphate) would involve the following steps, adapted from similar procedures for barium dihydrogen phosphate:

• Preparation of a dilute phosphoric acid (H3PO4) solution

• Careful addition of stoichiometric amounts of strontium carbonate (SrCO3)

• Controlled reaction conditions to ensure complete neutralization

• Slow evaporation of the resulting solution at room temperature to obtain crystals

• Collection and purification of the crystalline product

The reaction would likely proceed according to the following chemical equation:
2H3PO4 + SrCO3 → Sr(H2PO4)2 + CO2 + H2O

This synthesis method is expected to yield single crystals suitable for structural characterization and further applications. The reaction produces carbon dioxide gas and water as byproducts, with the desired strontium bis(dihydrogen phosphate) forming as the product.

Chemical Reactivity and Behavior

Acid-Base Properties

Strontium bis(dihydrogen phosphate) exhibits acidic characteristics due to the presence of the dihydrogen phosphate ions, which can donate protons in solution. This property makes it potentially useful in applications requiring controlled acidity. The compound can undergo further deprotonation to form different phosphate species depending on pH conditions, contributing to its versatility in various chemical processes.

Applications and Uses

Research Applications

Strontium bis(dihydrogen phosphate) has potential applications in various research fields due to its interesting structural and chemical properties. Its crystalline nature makes it suitable for studies in solid-state chemistry and crystallography. The compound could serve as a model system for understanding bond arrangements and interactions in phosphate minerals and related materials.

Comparative Analysis with Related Compounds

Comparison with Barium Dihydrogen Phosphate

Comparison with Other Strontium Compounds

Strontium bis(dihydrogen phosphate) represents one of many strontium-containing compounds with diverse applications. While compounds like strontium ranelate have established roles in medical treatments for conditions such as osteoporosis, strontium bis(dihydrogen phosphate) appears more relevant to basic chemical research and potential industrial applications related to its phosphate content.

The presence of phosphate groups in strontium bis(dihydrogen phosphate) distinguishes it from other strontium salts like strontium chloride or strontium carbonate, giving it unique acid-base properties and potential applications in phosphate chemistry.

Research Perspectives and Future Directions

Crystallographic Studies

Further detailed crystallographic studies of strontium bis(dihydrogen phosphate) would enhance understanding of its exact structure and bonding patterns. X-ray diffraction analysis, similar to that performed for barium dihydrogen phosphate, could provide precise information about bond lengths, angles, and three-dimensional arrangement. Such information would be valuable for theoretical studies and potential applications in materials science.

Computational Studies

Computational approaches, including density functional theory (DFT) calculations similar to those performed for barium dihydrogen phosphate, could provide insights into the electronic structure, vibrational properties, and reactivity of strontium bis(dihydrogen phosphate). Such studies would complement experimental investigations and help predict behaviors that might be challenging to observe directly.